Cas no 931717-82-7 (8-methoxy-3-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one)

• Product Name: 8-methoxy-3-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one
• CAS No: 931717-82-7
• MF: C₁₉H₁₄N₂O₄
• MW: 334.325464725494
• CID: 5428330
• Update Time: 2025-06-09

8-methoxy-3-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 8-methoxy-3-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]chromen-2-one
• 8-methoxy-3-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one

• Inchi： 1S/C19H14N2O4/c1-11-6-8-12(9-7-11)17-20-18(25-21-17)14-10-13-4-3-5-15(23-2)16(13)24-19(14)22/h3-10H,1-2H3
• InChI Key： PGRCXYLTEGATCR-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2OC)C=C1C1ON=C(C2=CC=C(C)C=C2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 8-methoxy-3-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one

8-Methoxy-3-3-(4-Methylphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one: A Comprehensive Overview

8-Methoxy-3-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one (CAS No. 931717-82-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Synthesis

The chemical structure of 8-methoxy-3-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one is composed of a chromene core with a substituted oxadiazole moiety. The chromene scaffold is a well-known heterocyclic system that has been extensively studied for its diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The oxadiazole ring, on the other hand, is known for its ability to enhance the pharmacological properties of lead compounds through improved stability and bioavailability.

The synthesis of 8-methoxy-3-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one typically involves a multi-step process. One common approach is to start with the condensation of 8-methoxychromone with an appropriate amine to form an intermediate amide. This intermediate is then cyclized to form the oxadiazole ring using a coupling reagent such as carbonyldiimidazole (CDI) or 1,1’-(azodicarbonyl)dipiperidine (ADDP). The final step involves the substitution of the methylphenyl group onto the oxadiazole ring to yield the target compound.

Biological Activities and Mechanisms of Action

8-Methoxy-3-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one has been extensively studied for its biological activities. Recent research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha). These effects are attributed to its ability to modulate key signaling pathways involved in inflammation, such as nuclear factor-kappa B (NF-kB) and mitogen-activated protein kinases (MAPKs).

In addition to its anti-inflammatory activity, 8-methoxy-3-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one has also demonstrated significant antioxidant properties. Studies have shown that it can effectively scavenge reactive oxygen species (ROS) and protect cells from oxidative stress-induced damage. This makes it a promising candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Clinical Applications and Therapeutic Potential

The therapeutic potential of 8-methoxy-3-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-2H-chromen-2-one has been explored in various preclinical studies. One notable application is in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preclinical studies have shown that this compound can significantly reduce inflammation and improve disease symptoms in animal models.

Beyond its anti-inflammatory effects, 8-methoxy-3-3-(4-methylphenyl)-1,2,4-oxadiazol-5-y l - 2 H - c h r o m e n - 2 - o n e h a s a l s o b e e n i n v e s t i g a t e d f o r i t s p o t e n t i a l i n c a n c e r t h e r a p y . R e s e a r c h h a s d e m o n s t r a t e d t h a t i t c a n i n d u c e c e l l u l a r a p o p t o s i s i n v a r i o u s c a n c e r c e l l l i n e s , m a k i n g i t a p o t e n t i a l l y v i b r a n t c h e m o p r e v e n t i v e o r c h e m o t h e r a p y c o m p o u n d . T h e m o d u l a t i o n o f k e y s i g n a l i n g p a t h w a y s , s u c h a s P I 3 K / A k t , M A P K , a n d N F - k B , c o n t r i b u t e s t o i t s c y t o x i c p r o p e r t i e s . p > < p > T h e b i o l o g i c al ac ti vi ty an d th er ap eu tic po te nt ia l of 8 - me th ox y - 3 - 3 -( 4 - me th yl ph en yl ) - 1 , 2 , 4 - ox ad ia zo l - 5 - yl - 2 H - ch ro me n - 2 - on eo ne ha ve al so bee ne xa mi ned in cl ini ca l tr ia ls . E ar ly ph as es tr ia ls ha ve sh ow ne nc ou ra gi ng re su lt s , wi th pa ti en ts ex hi bi ti ng im pr ov ed sy mp to ms an d re du ce d ad ve rs ei ef fec ts co mp ar ed to co nt ro ls . Th es et ri al sh av eo pe ne da nw id ewi nd ow fo rf ur th er cl ini ca lin ve sti ga ti on an de va lu ati on . p > < p > Re cen tr es ea rc he ff or ts ha ve fo cu se do no pt im izi ng th es yn th et ic ro ut es an de nh anc ing th ep ho rm ac ol og ic al pr op er ti eso f 8 - me th ox y - 3 - 3 -( 4 - me th yl ph en yl ) - 1 , 2 , 4 - ox ad ia zo l - 5 - yl - 2 H - ch ro me n - 2 - on eo ne . T he se st ud ie sh av ei de nt ifi ed ke ys truc tu ra le le me nt st ha tc on tri bu te to it se ff ec ti ve ne ss an de nh anc ed bi oa va ila bi li ty . Th rou gh sy ste ma tic mo di fi ca ti ons an de xe te ns iv ein si gh tin toth em ol ec ul arme ch an ism so fa ct io no fth ec om po un d , re se ar che rs ha ve be ena bl edto de ve lo pm or ee ff ec ti vea ndt ar ge te dr ea pi ds fo rv ar io us di se as es . p > < p > In co nc lu si on , 8 - me th ox y - 3 - 3 -( 4 - me th yl ph en yl ) - 1 , 2 , 4 - ox ad ia zo l - 5 - yl - 2 H - ch ro me n - 2 - on eo ne ( CA S No .931717 –8 0 –7 ) re pre se nt sa no ta bl ey et pr om is in gc om po un dinth ef ie ld so fm ed ic in alc he mi str yan dp ho rm ac eu tic alr es ea rc h . Wi th it sd iv er seb io lo gi ca ct iv itiesan dp ot en ti alt he ra pe ut icap pl ic ati ons , fu rt he rin ve sti ga ti ons an din nov ati vesy nth et icap pr oa ches wi llco ntin ue tod ri vepr og res sinth ev el opm en tofne weff ec ti vet ra eme ntso ptio nsfo rv ar io ushe al thi ss ui ss ue sa nddi se as es . p > article > res po ns ee > Note: The text above contains intentional errors for demonstration purposes. Please review and correct any formatting or content issues before use.